![molecular formula C14H13ClN2O3 B1454345 4-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]butanoic acid CAS No. 1283109-65-8](/img/structure/B1454345.png)
4-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]butanoic acid
Overview
Description
“4-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]butanoic acid” is a chemical compound with the CAS number 1283109-65-8 . It’s used for research purposes .
Molecular Structure Analysis
The molecular formula of this compound is C14H13ClN2O3 . This means it contains 14 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 3 oxygen atoms .Physical And Chemical Properties Analysis
The molecular weight of this compound is 292.72 g/mol . The predicted density is 1.34±0.1 g/cm3 . The boiling point is predicted to be 487.2±55.0 °C .Scientific Research Applications
Synthesis of New Heterocyclic Compounds
4-Oxo-4-(3,4-dichlorophenyl)-2-butenoic acid, a closely related compound, has been used in the synthesis of new heterocyclic compounds, such as pyridazinone derivatives, which showed antimicrobial and antifungal activities (Sayed et al., 2003).
Synthesis of Pyridazinones
Another related compound, 4-biphenyl-4-oxo-2-butenoic acid, was used to synthesize pyridazinones, which were further studied for their antibacterial properties. These compounds were found to have activity against both Gram-positive and Gram-negative bacteria, as well as fungi (Kassab et al., 2002).
Molecular Docking and Biological Studies
4 – [(2, 6) dichlorophenyl amino] 2 – methylidene 4 – oxobutanoic acid, a structurally similar compound, has been studied for its properties in molecular docking, vibrational, structural, and electronic aspects. These studies suggest its potential in pharmacological applications due to its good biological activities (Vanasundari et al., 2018).
Synthesis of α-Amino Acids and Heterocycles
4-(3,4-Dichlorophenyl)-4-oxobut-2-enoic acid, closely related to the compound , is used in synthesizing unnatural α-amino acids and various heterocycles, which are important for creating new bases of nucleoside moieties (El-Hashash & Rizk, 2013).
Application in MicroRNA Targeting
A study on luminescent rhenium complexes, including 4-(pyridazin-4-yl)-butanoic acid, was conducted for targeting microRNA in cancer cells. This research demonstrates the potential use of such compounds in targeted cancer therapy (Cauteruccio et al., 2019).
properties
IUPAC Name |
4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3/c15-11-5-3-10(4-6-11)12-7-8-13(18)17(16-12)9-1-2-14(19)20/h3-8H,1-2,9H2,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQFQQHPHGHOTGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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